Cas no 104774-93-8 (3-3-(Trifluoromethyl)phenylpropan-1-amine Hydrochloride)

3-3-(Trifluoromethyl)phenylpropan-1-amine Hydrochloride structure
104774-93-8 structure
Product Name:3-3-(Trifluoromethyl)phenylpropan-1-amine Hydrochloride
CAS No:104774-93-8
MF:C10H13ClF3N
MW:239.665132284164
CID:4555667
PubChem ID:47003167
Update Time:2024-11-04

3-3-(Trifluoromethyl)phenylpropan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-[3-(trifluoromethyl)phenyl]propan-1-amine hydrochloride
    • 3-[3-(trifluoromethyl)phenyl]propan-1-amine;hydrochloride
    • NE56178
    • EN300-64480
    • 3-[3-(trifluoromethyl)phenyl]propan-1-aminehydrochloride
    • F75673
    • NILRPDXPEDEDEI-UHFFFAOYSA-N
    • SCHEMBL12520854
    • CS-0253470
    • 104774-93-8
    • BS-45660
    • 3-(Trifluoromethyl)benzenepropanamine HCl
    • 3-3-(Trifluoromethyl)phenylpropan-1-amine Hydrochloride
    • Inchi: 1S/C10H12F3N.ClH/c11-10(12,13)9-5-1-3-8(7-9)4-2-6-14;/h1,3,5,7H,2,4,6,14H2;1H
    • InChI Key: NILRPDXPEDEDEI-UHFFFAOYSA-N
    • SMILES: Cl.FC(C1=CC=CC(=C1)CCCN)(F)F

Computed Properties

  • Exact Mass: 239.0688616 g/mol
  • Monoisotopic Mass: 239.0688616 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 167
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 239.66
  • Topological Polar Surface Area: 26

Experimental Properties

  • Melting Point: 115-117 °C

3-3-(Trifluoromethyl)phenylpropan-1-amine Hydrochloride Security Information

3-3-(Trifluoromethyl)phenylpropan-1-amine Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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